4f → 3d sensitization: a luminescent EuII–MnII heteronuclear complex with a near-unity quantum yield†
Materials Horizons Pub Date: 2022-12-14 DOI: 10.1039/D2MH01123A
Abstract
A new heteronuclear EuII–MnII complex [Eu(N2O6)]MnBr4 (N2O6 = 4,7,13,16,21,24-hexaoxa-1,10-diazabicyclo[8.8.8]hexacosane) is designed and synthesized, which shows an intense green emission from MnII with a near-unity photoluminescence quantum yield. Measurement of excited-state dynamics demonstrated the sensitization process from EuII to MnII, which represents the first example of f → d molecular sensitization. Due to the large optical absorption cross-section of the EuII center, [Eu(N2O6)]MnBr4 shows an emission intensity 7 to 2500 times stronger than that of the SrII–MnII control complex [Sr(N2O6)]MnBr4 upon the excitation of near ultraviolet to blue light.
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